N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-({5,6-dimethyl-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H21N3O4S2/c1-14-15(2)33-22-21(14)23(29)27(17-6-4-3-5-7-17)24(26-22)32-13-20(28)25-16-8-9-18-19(12-16)31-11-10-30-18/h3-9,12H,10-11,13H2,1-2H3,(H,25,28)
• InChI Key: KDQQXZIOEFGQHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=CC4=C(C=C3)OCCO4)C5=CC=CC=C5)C
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-({5,6-dimethyl-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.
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Scientific Research Applications

Structural Insights and Chemical Synthesis

Research on compounds with similar structural motifs, such as thieno[2,3-d]pyrimidines, highlights their synthesis and potential as ligands in drug discovery. Studies have detailed the synthesis of various substituted thieno[2,3-d]pyrimidines and their evaluation for different biological activities. For example, the design and synthesis of 2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as antifolates reveal insights into their potential inhibition of enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), indicating their applicability in cancer research and treatment (Gangjee et al., 2007; Gangjee et al., 2008). These findings suggest that modifications of the thieno[2,3-d]pyrimidine core can lead to significant biological activity, offering a framework for further exploration of similar compounds like the one .

Antimicrobial and Antitumor Potential

Compounds structurally related to the query molecule have been synthesized and tested for their antimicrobial and antitumor activities. For instance, N-substituted derivatives of similar compounds demonstrated significant activity against various microbial species and tumor cell lines, implying the potential of the query compound in these areas (Hafez et al., 2017; Abbasi et al., 2016). These studies suggest that the thieno[2,3-d]pyrimidine derivatives, through various substitutions, can exert potent biological effects, potentially applicable to the compound of interest.

Mechanistic Studies and Drug Design

The investigation of similar compounds has also extended to mechanistic studies and the rational design of drugs targeting specific biological pathways. The detailed analysis of enzyme inhibition by thieno[2,3-d]pyrimidines offers valuable information for the development of new therapeutics, especially in the context of cancer and infectious diseases. The dual inhibition of critical enzymes such as TS and DHFR by these compounds highlights their potential utility in designing multi-targeted drugs (Gangjee et al., 2009).